Cas no 1251550-58-9 (N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1251550-58-9
• MF: C₂₃H₂₄FN₅O₂
• MW: 421.467368125916
• CID: 5434219
• Update Time: 2025-05-20

N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxyacetamide
• N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C23H24FN5O2/c1-17-14-22(31-16-21(30)26-19-7-5-6-18(24)15-19)27-23(25-17)29-12-10-28(11-13-29)20-8-3-2-4-9-20/h2-9,14-15H,10-13,16H2,1H3,(H,26,30)
• InChI Key： WNWGNPNWFPMGPI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)COC1C=C(C)N=C(N2CCN(C3=CC=CC=C3)CC2)N=1

Additional information on N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide

N-(3-Fluorophenyl)-2-{[6-Methyl-2-(4-Phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1251550-58-9): A Comprehensive Overview

N-(3-Fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1251550-58-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a pyrimidine derivative, is characterized by its unique structural features, which include a fluorinated phenyl group, a methylated pyrimidine ring, and a piperazine moiety. These structural elements contribute to its pharmacological properties, making it a subject of extensive research in various therapeutic areas.

The CAS number 1251550-58-9 is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise and consistent referencing of this compound in scientific literature and databases. This identifier is crucial for researchers and scientists to accurately locate and reference the compound in their studies, ensuring the reliability and reproducibility of their findings.

Recent studies have highlighted the potential of N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide in the treatment of various neurological disorders, particularly those involving serotonin and dopamine pathways. The compound's ability to modulate these neurotransmitter systems makes it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant serotonin reuptake inhibition properties, which could be beneficial in the treatment of depression and anxiety disorders.

Moreover, N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide has shown potential in preclinical studies for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including neurodegenerative disorders and autoimmune conditions. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduces inflammatory markers in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yloxy]acetamide has been investigated for its safety profile. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings are encouraging and support further clinical development of the compound.

The synthesis of N-(3-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-y l)pyrimidin -4-y l]oxy}acetamide involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. A recent publication in the Tetrahedron Letters detailed an optimized synthetic route that significantly improved the efficiency and scalability of the process. This advancement is crucial for facilitating large-scale production and clinical trials.

One of the key challenges in the development of N-(3-fluorophenyl)-2-{[6-methyl -2 -(4 -phen ylp iper azin -1 -y l)p yrim idin -4 -y l]o xy}acet amide is ensuring its stability under various storage conditions. Stability studies have shown that the compound remains stable at room temperature for extended periods, but it is sensitive to light and moisture. Therefore, appropriate packaging and storage conditions are essential to maintain its integrity and efficacy.

The potential applications of N-(3-fluorophen yl)- 2 -{ [ 6 -m eth yl - 2 -( 4 -phe n ylp ip er azin - 1 -y l)p yri midi n - 4 -y l ]o xy }ac eta mide extend beyond neurological disorders. Recent research has explored its use in cancer therapy, particularly in combination with other anticancer agents. A study published in the Cancer Research journal found that this compound enhances the efficacy of chemotherapy drugs by modulating cellular signaling pathways involved in tumor growth and metastasis.

In conclusion, N-(3-fluorophen yl)- 2 -{ [ 6 -m eth yl - 2 -( 4 -phe n ylp ip er azin - 1 -y l)p yri midi n - 4 -y l ]o xy }ac eta mide (CAS No. 1251550-58-9) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for advancing medical treatments in various fields.